2-(Piperazin-1-ylmethyl)thieno[3,2-d]pyrimidin-4(3H)-one dihydrochloride

• IUPAC Name: 2-(piperazin-1-ylmethyl)-3H-thieno[3,2-d]pyrimidin-4-one;dihydrochloride
• InChI: InChI=1S/C11H14N4OS.2ClH/c16-11-10-8(1-6-17-10)13-9(14-11)7-15-4-2-12-3-5-15;;/h1,6,12H,2-5,7H2,(H,13,14,16);2*1H
• InChI Key: MJOGJTIJCKVWQR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)CC2=NC3=C(C(=O)N2)SC=C3.Cl.Cl
• Molecular Formula: C11H16Cl2N4OS
• Molecular Weight: 323.2 g/mol

Description

2-(Piperazin-1-ylmethyl)thieno[3,2-d]pyrimidin-4(3H)-one dihydrochloride is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound is known for its ability to inhibit certain enzymes in the body, which makes it a promising candidate for the development of new drugs.

Mechanism of Action

Target of Action

The primary target of this compound is the Phosphatidylinositol-3-kinase (PI3K) . PI3K is an important target in cancer due to the deregulation of the PI3K/Akt signaling pathway in a wide variety of tumors .

Mode of Action

The compound acts as an inhibitor of PI3K . It binds to the active site of PI3K, preventing it from phosphorylating its substrate, phosphatidylinositol. This inhibition disrupts the PI3K/Akt signaling pathway, which is often overactive in cancer cells .

Biochemical Pathways

The compound primarily affects the PI3K/Akt signaling pathway . This pathway is involved in cell survival, growth, and proliferation. By inhibiting PI3K, the compound disrupts this pathway, potentially leading to reduced survival and proliferation of cancer cells .

Pharmacokinetics

Similar compounds have been described as orally bioavailable , suggesting that this compound may also be well-absorbed and distributed in the body. The exact ADME (Absorption, Distribution, Metabolism, and Excretion) properties would need to be determined through further studies.

Result of Action

The inhibition of PI3K by this compound disrupts the PI3K/Akt signaling pathway . This disruption can lead to reduced survival and proliferation of cancer cells, providing a potential therapeutic effect in the treatment of cancer .

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(Piperazin-1-ylmethyl)thieno[3,2-d]pyrimidin-4(3H)-one dihydrochloride in lab experiments is that it is a well-studied compound with a known mechanism of action. This makes it easier to design experiments and interpret results. However, one limitation of using this compound is that it can be difficult to synthesize, which can make it expensive and time-consuming to work with.

Future Directions

There are several future directions for research on 2-(Piperazin-1-ylmethyl)thieno[3,2-d]pyrimidin-4(3H)-one dihydrochloride. One area of interest is the development of new drugs based on this compound. Researchers are also interested in studying the potential applications of this compound in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, there is ongoing research into the anti-cancer properties of this compound, with the goal of developing new cancer treatments.

Synthesis Methods

The synthesis of 2-(Piperazin-1-ylmethyl)thieno[3,2-d]pyrimidin-4(3H)-one dihydrochloride is a complex process that involves several steps. The most common method for synthesizing this compound is through the reaction of 4-chloro-2-thiophenecarboxaldehyde with guanidine hydrochloride and piperazine in the presence of a catalyst.

Scientific Research Applications

2-(Piperazin-1-ylmethyl)thieno[3,2-d]pyrimidin-4(3H)-one dihydrochloride has been extensively studied for its potential applications in the field of medicinal chemistry. This compound has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

Biochemical Analysis

Biochemical Properties

It is known that thieno[3,2-d]pyrimidine derivatives have been evaluated as inhibitors of PI3 kinase p110alpha , which is an important target in cancer due to the deregulation of the PI3K/Akt signaling pathway in a wide variety of tumors .

Cellular Effects

Preliminary studies suggest that thieno[3,2-d]pyrimidine derivatives can have significant antitumor activity against various cancer cell lines .

Molecular Mechanism

It is known that thieno[3,2-d]pyrimidine derivatives can inhibit PI3 kinase p110alpha , which plays a crucial role in cell growth, proliferation, differentiation, motility, survival and intracellular trafficking.